Cas no 30779-85-2 (4H-1-Benzopyran-4-one,3-(phenylmethyl)-)
30779-85-2 structure
Product Name:4H-1-Benzopyran-4-one,3-(phenylmethyl)-
CAS No:30779-85-2
MF:C16H12O2
MW:236.265284538269
CID:313135
Update Time:2024-01-28
4H-1-Benzopyran-4-one,3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3-(phenylmethyl)-
- 4H-1-Benzopyran-4-one, 3-(phenylmethyl)-
-
- Inchi: 1S/C16H12O2/c17-16-13(10-12-6-2-1-3-7-12)11-18-15-9-5-4-8-14(15)16/h1-9,11H,10H2
- InChI Key: BFJYQLLNETVOKQ-UHFFFAOYSA-N
- SMILES: C1OC2=CC=CC=C2C(=O)C=1CC1=CC=CC=C1
Computed Properties
- Exact Mass: 236.08376
- Monoisotopic Mass: 236.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.221
- Melting Point: 108-109 °C
- Boiling Point: 377.2°C at 760 mmHg
- Flash Point: 171.8°C
- Refractive Index: 1.631
- PSA: 26.3
4H-1-Benzopyran-4-one,3-(phenylmethyl)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
30779-85-2 (4H-1-Benzopyran-4-one,3-(phenylmethyl)-) Related Products
- 574-12-9(Isoflavone)
- 17422-74-1(4-Oxo-4H-chromene-3-carbaldehyde)
- 42059-81-4(6-methyl-4-oxo-4H-chromene-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent